Cas no 2228471-43-8 (tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate
• CAS No: 2228471-43-8
• MF: C₁₂H₂₃NO₃S
• MW: 261.380922555923
• CID: 6023995
• PubChem ID: 165670695
• Update Time: 2025-06-09

tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate
• tert-butyl N-methyl-N-[2-methyl-4-(methylsulfanyl)-1-oxobutan-2-yl]carbamate
• EN300-1891429
• 2228471-43-8

• Inchi： 1S/C12H23NO3S/c1-11(2,3)16-10(15)13(5)12(4,9-14)7-8-17-6/h9H,7-8H2,1-6H3
• InChI Key： PBRUFOZXSYVNHP-UHFFFAOYSA-N
• SMILES： S(C)CCC(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 261.13986477g/mol
• Monoisotopic Mass: 261.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.9Ų

Additional information on tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate

Introduction to tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate (CAS No. 2228471-43-8)

tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate (CAS No. 2228471-43-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structural arrangement that includes a methylsulfanyl group and multiple methyl substituents. The compound's intricate structure and functional groups make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate is characterized by its tert-butyl carbamate moiety, which is known for its ability to enhance the stability and solubility of the compound. The presence of the methylsulfanyl group (thioether) adds a layer of complexity, as it can participate in various chemical reactions and interactions, such as hydrogen bonding and coordination with metal ions. These properties make the compound an interesting subject for both synthetic and biological studies.

In recent years, there has been a growing interest in the use of carbamate derivatives in medicinal chemistry due to their potential therapeutic applications. tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate has been studied for its potential as a prodrug, which can be metabolized in the body to release an active drug molecule. This approach is particularly useful for improving the pharmacokinetic properties of drugs, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the key areas of research involving tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate is its potential as an inhibitor of specific enzymes or receptors. For example, studies have shown that compounds with similar structural features can act as inhibitors of serine proteases, which are involved in various physiological processes and diseases. The methylsulfanyl group in this compound may play a crucial role in enhancing its binding affinity to these targets, thereby improving its efficacy.

The synthesis of tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of tert-butyl chloroformate with an appropriate amine derivative, followed by subsequent modifications to introduce the methylsulfanyl group and other functional groups. The detailed synthetic procedures are well-documented in the literature and have been optimized to produce this compound with high efficiency.

In addition to its potential therapeutic applications, tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate has also been studied for its use in chemical biology research. Its unique structure makes it a valuable tool for probing biological systems and understanding the mechanisms of action of various biomolecules. For instance, it can be used as a probe to study protein-protein interactions or as a ligand to investigate receptor binding sites.

The safety profile of tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development as a pharmaceutical agent. However, like any new chemical entity, it must undergo rigorous safety assessments before it can be advanced to clinical trials.

Clinical trials are essential for evaluating the safety and efficacy of new drugs in human subjects. While specific clinical data on tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-ylcarbamate may not yet be available, preclinical studies have provided promising results that warrant further investigation. These studies have demonstrated that the compound has favorable pharmacological properties and shows potential for treating various conditions, including inflammatory diseases and certain types of cancer.

In conclusion, tert-butyl N-methyl-N-2-methyl-4-(methylsulfanyl)-1-oxobutan-2-y lcarbamate (CAS No. 2228471-43-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for future advancements in drug discovery and development.